5-chloro-N-((2-(furan-2-yl)pyridin-4-yl)methyl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[[2-(furan-2-yl)pyridin-4-yl]methyl]-2-methoxybenzamide
• InChI: InChI=1S/C18H15ClN2O3/c1-23-16-5-4-13(19)10-14(16)18(22)21-11-12-6-7-20-15(9-12)17-3-2-8-24-17/h2-10H,11H2,1H3,(H,21,22)
• InChI Key: YMDNVCUYWVCCHX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NCC2=CC(=NC=C2)C3=CC=CO3
• Molecular Formula: C18H15ClN2O3
• Molecular Weight: 342.8 g/mol

Description

5-chloro-N-((2-(furan-2-yl)pyridin-4-yl)methyl)-2-methoxybenzamide is a chemical compound that has been widely used in scientific research. This compound is known for its potential therapeutic applications and has been the subject of several studies.

Scientific Research Applications

Synthesis and Chemical Properties

• Research has been conducted on the synthesis of novel compounds and their chemical properties, including compounds structurally related to "5-chloro-N-((2-(furan-2-yl)pyridin-4-yl)methyl)-2-methoxybenzamide". For instance, the study by Ebrik et al. (1998) explored the synthesis of new N-substituted pyrrolidin-2-ones, cyclic analogues of baclofen and of 3-(5-methoxybenzo-[b]furan-2-yl)-γ-aminobutyric acid, starting from related compounds (Ebrik et al., 1998).

Potential Bioactive Compounds

• Another study by Abdel Hafez et al. (2001) discussed the synthesis of potentially bioactive compounds derived from visnaginone, including reactions and condensations with various aromatic aldehydes, which might be relevant to understanding the bioactive potential of compounds like "5-chloro-N-((2-(furan-2-yl)pyridin-4-yl)methyl)-2-methoxybenzamide" (Abdel Hafez et al., 2001).

Applications in Medicinal Chemistry

• In the field of medicinal chemistry, research has been conducted on the synthesis and potential therapeutic applications of structurally similar compounds. For example, the synthesis of 5-methoxylated 3-pyrrolin-2-ones, which are useful adducts for the preparation of agrochemicals or medicinal compounds, was explored by Ghelfi et al. (2003) (Ghelfi et al., 2003).

Fluorescence Properties and Computational Analysis

• Yokota et al. (2012) synthesized new fluorescent compounds, including benzo[4,5]furo[3,2-d]pyrimidine derivatives, and conducted a computational analysis of their properties. This research might offer insights into the fluorescence and electronic properties of related compounds (Yokota et al., 2012).

Cytotoxicity and Anticancer Potential

• The synthesis and cytotoxicity of quinazolinones with potential anticancer properties have been investigated. For instance, Hour et al. (2007) explored compounds such as 6-pyrrolidinyl-2-(2-substituted phenyl)-4-quinazolinones, assessing their effectiveness against various cancer cell lines. This study could be relevant for understanding the anticancer potential of similar compounds (Hour et al., 2007).